Cas no 17285-34-6 (trichloropyridazin-4-amine)

• Product Name: trichloropyridazin-4-amine
• CAS No: 17285-34-6
• MF: C₄H₂Cl₃N₃
• MW: 198.437777042389
• MDL: MFCD00235160
• CID: 3812642
• PubChem ID: 6403196
• Update Time: 2025-04-23

trichloropyridazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinamine, 3,5,6-trichloro-
• 3,5,6-TRICHLOROPYRIDAZIN-4-YLAMINE
• Trichloropyridazin-4-amine
• 3,5,6-trichloropyridazin-4-amine
• AKOS006271646
• AC-907/25005600
• 17285-34-6
• EN300-344517
• 985-725-9
• 3,4,6-Trichlor-5-amino-pyridazin
• SAA28534
• trichloropyridazin-4-amine

• MDL： MFCD00235160
• Inchi： 1S/C4H2Cl3N3/c5-1-2(8)4(7)10-9-3(1)6/h(H2,8,9)
• InChI Key： NUGBPWSBRRGGKD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=NC(=C1N)Cl)Cl

Computed Properties

• Exact Mass: 196.931430Da
• Monoisotopic Mass: 196.931430Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on trichloropyridazin-4-amine

4-Pyridazinamine, 3,5,6-Trichloro- (CAS No. 17285-34-6): A Comprehensive Overview

4-Pyridazinamine, 3,5,6-Trichloro-, also known by its CAS registry number 17285-34-6, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of pyridazine derivatives, which are known for their unique chemical properties and versatility in different fields. The structure of 4-Pyridazinamine, 3,5,6-Trichloro- consists of a pyridazine ring with three chlorine atoms substituted at positions 3, 5, and 6, along with an amine group at position 4. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable compound in research and development.

Recent studies have highlighted the potential of 4-Pyridazinamine, 3,5,6-Trichloro- in the field of pharmaceutical chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising antimicrobial activity, particularly against Gram-positive bacteria. The chlorinated pyridazine framework has been shown to enhance the molecule's ability to interact with bacterial cell membranes, making it a candidate for antibiotic development.

In addition to its pharmaceutical applications, 4-Pyridazinamine, 3,5,6-Trichloro- has also found relevance in the realm of agricultural chemistry. Its ability to act as a pesticide intermediate has been explored in recent agricultural research. A report from the *Journal of Agricultural and Food Chemistry* indicated that this compound can be used to synthesize pesticides with improved efficacy against crop pests. The trichlorinated structure contributes to the stability and selectivity of these pesticides, reducing their impact on non-target organisms while maintaining their effectiveness.

The synthesis of 4-Pyridazinamine, 3,5,6-Trichloro- involves a multi-step process that typically begins with the chlorination of pyridazine derivatives. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound. For example, researchers have developed a catalytic chlorination method using transition metal catalysts that significantly reduce reaction time and improve yield. These methods are not only cost-effective but also environmentally friendly compared to traditional synthesis routes.

From an environmental standpoint, understanding the behavior of 4-Pyridazinamine, 3,5,6-Trichloro- in ecosystems is crucial for its safe application. Studies conducted by environmental scientists have focused on its degradation pathways and bioaccumulation potential. Results from these studies suggest that under certain conditions, such as exposure to sunlight or microbial activity in soil and water systems,the compound undergoes rapid degradation into less harmful byproducts. This information is vital for regulatory agencies aiming to establish guidelines for its use and disposal.

Moreover,the application of 4-Pyridazinamine derivatives extends into the field of material science where they are used as precursors for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). A study published in *Chemistry: A European Journal* demonstrated that incorporating this compound into MOF structures enhances their porosity and stability,making them suitable for gas storage applications.

Looking ahead,the demand for 4-Pyridazinamine derivatives is expected to grow due to increasing interest in sustainable chemical processes.The ability to tailor their properties through substitution patterns offers endless possibilities for innovation across various industries.In conclusion,4-Pyridazinamine,CAS No.17285-34-6, stands out as a versatile compound with immense potential in pharmaceuticals(agriculture),and materials science.